Cas no 313402-72-1 (N1,N5-bis(2,4-dimethoxyphenyl)naphthalene-1,5-disulfonamide)
313402-72-1 structure
Product Name:N1,N5-bis(2,4-dimethoxyphenyl)naphthalene-1,5-disulfonamide
CAS No:313402-72-1
MF:C26H26N2O8S2
MW:558.623244762421
CID:6016141
PubChem ID:3123321
Update Time:2023-12-13
N1,N5-bis(2,4-dimethoxyphenyl)naphthalene-1,5-disulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N1,N5-bis(2,4-dimethoxyphenyl)naphthalene-1,5-disulfonamide
- N~1~,N~5~-bis(2,4-dimethoxyphenyl)naphthalene-1,5-disulfonamide
- 1,5-Naphthalenedisulfonamide, N1,N5-bis(2,4-dimethoxyphenyl)-
- F0311-0528
- SR-01000417657-1
- 1-N,5-N-bis(2,4-dimethoxyphenyl)naphthalene-1,5-disulfonamide
- Oprea1_876746
- 313402-72-1
- AKOS000647195
- AG-690/12245670
- SR-01000417657
- Oprea1_170721
-
- Inchi： 1S/C26H26N2O8S2/c1-33-17-11-13-21(23(15-17)35-3)27-37(29,30)25-9-5-8-20-19(25)7-6-10-26(20)38(31,32)28-22-14-12-18(34-2)16-24(22)36-4/h5-16,27-28H,1-4H3
- InChI Key： METYNLDEWZFVTN-UHFFFAOYSA-N
- SMILES： C1(S(NC2=CC=C(OC)C=C2OC)(=O)=O)=C2C(C(S(NC3=CC=C(OC)C=C3OC)(=O)=O)=CC=C2)=CC=C1
Computed Properties
- Exact Mass: 558.11305814g/mol
- Monoisotopic Mass: 558.11305814g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 38
- Rotatable Bond Count: 10
- Complexity: 889
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 146Ų
Experimental Properties
- Density: 1.404±0.06 g/cm3(Predicted)
- Boiling Point: 758.1±70.0 °C(Predicted)
- pka: 8.51±0.50(Predicted)
N1,N5-bis(2,4-dimethoxyphenyl)naphthalene-1,5-disulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0311-0528-2μmol |
N1,N5-bis(2,4-dimethoxyphenyl)naphthalene-1,5-disulfonamide |
313402-72-1 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0311-0528-5μmol |
N1,N5-bis(2,4-dimethoxyphenyl)naphthalene-1,5-disulfonamide |
313402-72-1 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0311-0528-10μmol |
N1,N5-bis(2,4-dimethoxyphenyl)naphthalene-1,5-disulfonamide |
313402-72-1 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0311-0528-20μmol |
N1,N5-bis(2,4-dimethoxyphenyl)naphthalene-1,5-disulfonamide |
313402-72-1 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0311-0528-1mg |
N1,N5-bis(2,4-dimethoxyphenyl)naphthalene-1,5-disulfonamide |
313402-72-1 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0311-0528-2mg |
N1,N5-bis(2,4-dimethoxyphenyl)naphthalene-1,5-disulfonamide |
313402-72-1 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0311-0528-3mg |
N1,N5-bis(2,4-dimethoxyphenyl)naphthalene-1,5-disulfonamide |
313402-72-1 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0311-0528-4mg |
N1,N5-bis(2,4-dimethoxyphenyl)naphthalene-1,5-disulfonamide |
313402-72-1 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0311-0528-5mg |
N1,N5-bis(2,4-dimethoxyphenyl)naphthalene-1,5-disulfonamide |
313402-72-1 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0311-0528-10mg |
N1,N5-bis(2,4-dimethoxyphenyl)naphthalene-1,5-disulfonamide |
313402-72-1 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N1,N5-bis(2,4-dimethoxyphenyl)naphthalene-1,5-disulfonamide Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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